Cas no 103747-79-1 (1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone)
103747-79-1 structure
Product Name:1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone
CAS No:103747-79-1
MF:C6H5F3N2O
MW:178.111911535263
CID:1097129
PubChem ID:13483388
Update Time:2025-04-20
1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone
- 1-(2-(Trifluoromethyl)-1H-imidazol-5-yl)ethan-1-one
- SCHEMBL15599918
- 1-[2-(trifluoromethyl)-1H-imidazol-5-yl]ethanone
- 103747-79-1
- Ethanone, 1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-
- DB-132571
- 1-[2-(trifluoromethyl)-1H-imidazol-4-yl]ethanone
- SCHEMBL6104097
-
- Inchi: 1S/C6H5F3N2O/c1-3(12)4-2-10-5(11-4)6(7,8)9/h2H,1H3,(H,10,11)
- InChI Key: WOVPBIZADKZIOS-UHFFFAOYSA-N
- SMILES: FC(C1=NC=C(C(C)=O)N1)(F)F
Computed Properties
- Exact Mass: 178.03545
- Monoisotopic Mass: 178.03539727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
103747-79-1 (1-[2-(trifluoromethyl)-1H-imidazol-5-yl]-Ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk